Cas no 116114-16-0 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-)
116114-16-0 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:116114-16-0
MF:C10H10FN3O
MW:207.204305171967
CID:203792
PubChem ID:3087748
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
- 5-(4-fluorophenyl)-2,4-dimethyl-1,2,4-triazol-3-one
- 2,4-Dihydro-2,4-dimethyl-5-(4-fluorophenyl)-3H-1,2,4-triazol-3-one
- CHEMBL96940
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4-dimethyl-5-(4-fluorophenyl)-
- BRN 4189104
- DTXSID40151282
- 116114-16-0
-
- Inchi: 1S/C10H10FN3O/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
- InChI Key: RUJCPPGLVRBNRL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NN(C)C(N1C)=O
Computed Properties
- Exact Mass: 207.0809
- Monoisotopic Mass: 207.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 260.2°Cat760mmHg
- Flash Point: 111.2°C
- Refractive Index: 1.595
- PSA: 35.91
3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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